![molecular formula C10H12N2O3 B133630 N-(2,6-dimethyl-3-nitrophenyl)acetamide CAS No. 5416-12-6](/img/structure/B133630.png)
N-(2,6-dimethyl-3-nitrophenyl)acetamide
Overview
Description
N-(2,6-dimethyl-3-nitrophenyl)acetamide (N2,6-DMNPA) is a synthetic compound with a wide range of applications in scientific research. It is a nitrophenylacetamide derivative that can be used as a reagent, a reactant, or a catalyst in various organic synthesis reactions. N2,6-DMNPA is notable for its ability to form a stable, non-volatile nitro-substituted anion that is suitable for use in a variety of applications. It is also used as a starting material in the synthesis of a range of other compounds.
Scientific Research Applications
Non-Linear Optical Properties and Material Science
N-(2,6-dimethyl-3-nitrophenyl)acetamide and its derivatives have garnered interest in the field of non-linear optical (NLO) materials. These compounds exhibit potential for various applications due to their optical properties. For instance, 3-Nitroacetanilide, a related compound, is known to be an organic NLO material, crystallizing in a specific monoclinic system (Mahalakshmi, Upadhyaya, & Row, 2002). Similarly, certain derivatives of the compound like 2-amino derivatives of 5-nitrophenylacetamide have been investigated for their potential as NLO materials, although some were found inappropriate for NLO applications due to their crystallization in centrosymmetric space groups (Clark et al., 2000).
Bioactive Properties and Microbial Interactions
This compound derivatives have also shown bioactive properties. One study noted the production of certain N-(2-hydroxyphenyl)acetamides and derived oligomers when incubating specific microorganisms with 2-acetamido-phenol. These compounds demonstrated bioactivity, with N-(2-hydroxy-5-nitrophenyl) acetamide eliciting alterations in the expression profile of several genes in Arabidopsis thaliana (Girel et al., 2022).
Synthetic Applications in Dye and Drug Production
In the realm of synthetic chemistry, this compound derivatives play a crucial role as intermediates in the production of various dyes and drugs. For instance, the study of the current dye intermediate market has led to the discovery and synthesis of unique compounds through the manipulation of this compound derivatives (Drabina et al., 2009). Similarly, the catalytic hydrogenation of these compounds has been studied for the green synthesis of important intermediates in dye production (Zhang, 2008).
properties
IUPAC Name |
N-(2,6-dimethyl-3-nitrophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-6-4-5-9(12(14)15)7(2)10(6)11-8(3)13/h4-5H,1-3H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNIUJJXVDIYVQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40279132 | |
Record name | N-(2,6-dimethyl-3-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40279132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5416-12-6 | |
Record name | MLS002638205 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11344 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(2,6-dimethyl-3-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40279132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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